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Compound of Interest

Compound Name: Vinyl laurate

Cat. No.: B1345746 Get Quote

Introduction

Poly(vinyl laurate) (PVL) is a hydrophobic polymer synthesized from the vinyl laurate
monomer. Its inherent properties, such as hydrophobicity, film-forming capabilities, and

biocompatibility, make it a material of significant interest for researchers, scientists, and drug

development professionals. PVL can be formulated into stable latexes and emulsions, which

are colloidal dispersions of polymer particles in an aqueous medium. These formulations are

particularly valuable in biomedical applications, including drug delivery systems, coatings for

medical devices, and tissue engineering scaffolds. The synthesis of PVL latexes is typically

achieved through emulsion or miniemulsion polymerization techniques, which allow for control

over particle size, molecular weight, and surface characteristics.

Key Applications in Research and Drug Development

Drug Delivery: PVL nanoparticles can encapsulate hydrophobic drugs, protecting them from

degradation and enabling controlled release. The hydrophobic core of the PVL particles

serves as a reservoir for the drug, while the particle surface can be functionalized for

targeted delivery.

Biomaterial Coatings: The film-forming ability of PVL makes it an excellent candidate for

coating medical implants and devices.[1] These coatings can improve biocompatibility,

reduce friction, and provide a barrier against biofouling.
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Tissue Engineering: PVL can be processed into porous scaffolds that support cell growth and

tissue regeneration. The biocompatibility and biodegradability of PVL are advantageous for

these applications.

Cosmetics and Personal Care: In the cosmetics industry, poly(vinyl laurate) is utilized for its

film-forming, binding, and viscosity-controlling properties in a variety of products.[2]

Experimental Protocols
This section provides detailed methodologies for the synthesis of poly(vinyl laurate) latexes

via conventional emulsion polymerization and miniemulsion polymerization.

Protocol 1: Synthesis of Poly(vinyl laurate) Latex by
Emulsion Polymerization
This protocol describes a standard emulsion polymerization procedure for synthesizing

poly(vinyl laurate) latex.

Materials:

Vinyl laurate (VL) monomer (≥99.0%)

Sodium dodecyl sulfate (SDS) (surfactant)

Potassium persulfate (KPS) (initiator)

Sodium bicarbonate (NaHCO₃) (buffer)

Deionized (DI) water

Equipment:

Three-neck round-bottom flask

Reflux condenser

Mechanical stirrer
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Dropping funnel

Heating mantle with temperature controller

Nitrogen inlet

Procedure:

Reactor Setup: Assemble the three-neck flask with the reflux condenser, mechanical stirrer,

and nitrogen inlet.

Aqueous Phase Preparation: In the flask, dissolve sodium dodecyl sulfate (SDS) and sodium

bicarbonate (NaHCO₃) in deionized water.

Inert Atmosphere: Purge the reactor with nitrogen for 30 minutes to remove oxygen, and

maintain a nitrogen blanket throughout the reaction.

Heating: Heat the aqueous solution to the reaction temperature (e.g., 70°C) with continuous

stirring.

Initiator Addition: Dissolve the potassium persulfate (KPS) initiator in a small amount of

deionized water and add it to the reactor.

Monomer Emulsion Feed: In a separate beaker, prepare an emulsion of vinyl laurate
monomer in a small amount of the SDS solution. Add this pre-emulsion to the dropping

funnel.

Polymerization: Slowly feed the monomer emulsion into the reactor over a period of 2-3

hours while maintaining the reaction temperature and stirring.

Reaction Completion: After the monomer feed is complete, continue the reaction for an

additional 2 hours to ensure high monomer conversion.

Cooling and Filtration: Cool the reactor to room temperature and filter the resulting latex

through cheesecloth to remove any coagulum.
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Protocol 2: Synthesis of Poly(vinyl laurate)
Nanoparticles by Miniemulsion Polymerization
This protocol details the synthesis of poly(vinyl laurate) nanoparticles using a miniemulsion

polymerization technique, which is suitable for producing smaller and more uniform particles.

Materials:

Vinyl laurate (VL) monomer (≥99.0%)

Sodium dodecyl sulfate (SDS) (surfactant)

Hexadecane (HD) (hydrophobe/costabilizer)

Potassium persulfate (KPS) (initiator)

Deionized (DI) water

Equipment:

High-shear homogenizer or ultrasonicator

Three-neck round-bottom flask

Reflux condenser

Magnetic stirrer

Heating mantle with temperature controller

Nitrogen inlet

Procedure:

Oil Phase Preparation: In a beaker, mix the vinyl laurate monomer and hexadecane.

Aqueous Phase Preparation: In another beaker, dissolve the sodium dodecyl sulfate (SDS)

in deionized water.
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Pre-emulsification: Combine the oil and aqueous phases and stir vigorously with a magnetic

stirrer for 30 minutes.

Miniemulsification: Subject the pre-emulsion to high-shear homogenization or ultrasonication

for a specified time (e.g., 10-15 minutes) to form a stable miniemulsion with small droplet

sizes.

Reactor Setup: Transfer the miniemulsion to the three-neck flask equipped with a reflux

condenser, magnetic stirrer, and nitrogen inlet.

Inert Atmosphere: Purge the reactor with nitrogen for 30 minutes and maintain a nitrogen

blanket.

Initiator Addition: Dissolve the potassium persulfate (KPS) initiator in a small amount of

deionized water and add it to the reactor.

Polymerization: Heat the reactor to the desired reaction temperature (e.g., 70°C) and

maintain stirring for the duration of the polymerization (e.g., 4-6 hours).

Cooling and Filtration: Cool the reactor to room temperature and filter the latex to remove

any coagulum.

Data Presentation
The following tables summarize typical quantitative data obtained from the synthesis and

characterization of poly(vinyl laurate) latexes.

Table 1: Emulsion Polymerization of Vinyl Laurate - Reaction Parameters and Outcomes
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Parameter Condition 1 Condition 2 Condition 3

Monomer (g) 100 100 100

Water (g) 200 200 200

SDS (g) 2.0 3.0 4.0

KPS (g) 0.5 0.5 0.5

Temperature (°C) 70 70 70

Time (h) 4 4 4

Particle Size (nm) 150 120 90

Polydispersity Index

(PDI)
0.25 0.18 0.12

Zeta Potential (mV) -45 -50 -55

Monomer Conversion

(%)
95 97 98

Molecular Weight

(Mw, kDa)
150 140 130

Table 2: Miniemulsion Polymerization of Vinyl Laurate - Reaction Parameters and Outcomes
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Parameter Condition 1 Condition 2 Condition 3

Monomer (g) 50 50 50

Water (g) 150 150 150

SDS (g) 1.5 1.5 1.5

Hexadecane (g) 2.0 2.0 2.0

KPS (g) 0.3 0.3 0.3

Temperature (°C) 70 75 80

Time (h) 6 6 6

Particle Size (nm) 80 75 70

Polydispersity Index

(PDI)
0.10 0.08 0.07

Zeta Potential (mV) -48 -46 -44

Monomer Conversion

(%)
98 99 99

Molecular Weight

(Mw, kDa)
110 100 90

Visualizations
The following diagrams illustrate the experimental workflows for the synthesis of poly(vinyl
laurate) latexes.
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Caption: Workflow for Emulsion Polymerization of Poly(vinyl laurate).
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Caption: Workflow for Miniemulsion Polymerization of Poly(vinyl laurate).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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